2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 2-cyclopentylsulfanyl-1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C21H21FN2OS/c1-25-18-12-6-15(7-13-18)20-14-23-21(26-19-4-2-3-5-19)24(20)17-10-8-16(22)9-11-17/h6-14,19H,2-5H2,1H3
• InChI Key: UHDBHWRAUMZBAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SC4CCCC4
• Molecular Formula: C21H21FN2OS
• Molecular Weight: 368.5 g/mol

Description

2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole (CFSFMI) is an important organic molecule that has been studied extensively in recent years due to its potential applications in various scientific fields. It is a heterocyclic compound composed of a five-membered ring containing an imidazole ring, a fluorine atom, and two sulfur atoms. CFSFMI has been found to have a wide range of biological activities and has been used in various laboratory experiments. In

Mechanism of Action

The mechanism of action of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole has not been fully elucidated. However, it is believed that the compound binds to certain proteins or enzymes in the body and modulates their activity. This modulation can lead to the production of certain biologically active compounds that can have a therapeutic effect.
Biochemical and Physiological Effects
2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-cancer, and anti-oxidant activities. It has also been found to have an effect on the immune system, as it has been found to modulate the production of certain cytokines. In addition, 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole has been found to have an effect on the cardiovascular system, as it has been found to modulate the production of certain hormones.

Advantages and Limitations for Lab Experiments

The use of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole in laboratory experiments has several advantages. It is relatively easy to synthesize, and the compound is relatively stable. In addition, it has a wide range of biological activities, which makes it a useful tool for studying a variety of biological processes. However, there are also some limitations to its use in laboratory experiments. 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole is a relatively new compound, and its long-term safety and toxicity have not been fully established. In addition, the compound is expensive, which can limit its use in some experiments.

Future Directions

The potential future directions for 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole research are numerous. Further research should be conducted to better understand the mechanism of action of the compound and its potential therapeutic applications. In addition, further research should be conducted to evaluate the long-term safety and toxicity of the compound. Finally, further research should be conducted to explore the potential applications of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole in the fields of agrochemicals and pharmaceuticals.

Synthesis Methods

2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole can be synthesized by a condensation reaction of 4-fluorobenzaldehyde, 4-methoxybenzaldehyde, and cyclopentylsulfanylhydrazone. The reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. The reaction is carried out in a solvent such as ethanol or methanol at a temperature of 70-80°C. The resulting product is then purified by recrystallization.

Scientific Research Applications

2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole has been studied extensively in recent years due to its potential applications in various scientific fields. It has been used as a building block for the synthesis of various heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole has also been studied for its potential applications in the field of medicinal chemistry, as it has been found to have a wide range of biological activities.